3-(3-Chloro-benzenesulfonyl)-6-methoxy-pyridazine

• Molecular Formula: C11H9ClN2O3S
• Molecular Weight: 284.72 g/mol
• IUPAC Name: 3-(3-chlorophenyl)sulfonyl-6-methoxypyridazine
• InChI: InChI=1S/C11H9ClN2O3S/c1-17-10-5-6-11(14-13-10)18(15,16)9-4-2-3-8(12)7-9/h2-7H,1H3
• InChI Key: VGIQMJWDNYWNEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)S(=O)(=O)C2=CC(=CC=C2)Cl

Description

3-(3-Chloro-benzenesulfonyl)-6-methoxy-pyridazine is a useful research compound. Its molecular formula is C11H9ClN2O3S and its molecular weight is 284.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(3-chloro-phenylsulfanyl)-6-methoxy-pyridazine (529 mg), m-chloroperbenzoic acid (MCPBA) (760 mg) and chloroform (20 mL) was prepared and stirred at room temperature for two hours. The reaction mixture was diluted with 5% sodium thiosulfate (20 mL) followed by water (30 mL). The chloroform layer was collected, dried over anhydrous sodium sulfate, filtered and the dried chloroform portion was evaporated to dryness. The resulting solid residue was purified by silica gel chromatography (3:1 hexane/ethyl acetate as eluent) to obtain 3-(3-chloro-benzenesulfonyl)-6-methoxy-pyridazine (29%, 173 mg); mass spectrum, M+, 285.